Cas no 80568-48-5 (1-{[2-(dimethylamino)ethyl]amino}-2-methoxy-4-methyl-9H-thioxanthen-9-one)

• Product Name: 1-{[2-(dimethylamino)ethyl]amino}-2-methoxy-4-methyl-9H-thioxanthen-9-one
• CAS No: 80568-48-5
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 985848
• PubChem ID: 327410
• Update Time: 2025-04-20

1-{[2-(dimethylamino)ethyl]amino}-2-methoxy-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(dimethylamino)ethyl]amino}-2-methoxy-4-methyl-9H-thioxanthen-9-one
• 1-[2-(dimethylamino)ethylamino]-2-methoxy-4-methylthioxanthen-9-one
• cid_5384288
• SMR001831569
• (E)-but-2-enedioic acid;1-[2-(dimethylamino)ethylamino]-2-methoxy-4-methylthioxanthen-9-one
• (E)-but-2-enedioic acid;1-[2-(dimethylamino)ethylamino]-2-methoxy-4-methyl-thioxanthen-9-one
• BDBM94500
• NSC302336
• NSC-302336
• SR-01000885628-2
• 1-[2-(dimethylamino)ethylamino]-2-methoxy-4-methyl-thioxanthen-9-one;fumaric acid
• DTXSID10316341
• SR-01000885628
• CHEMBL73005
• 9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-2-methoxy-4-methyl-
• (E)-2-butenedioic acid;1-[2-(dimethylamino)ethylamino]-2-methoxy-4-methyl-9-thioxanthenone
• 80568-48-5
• DS-007969
• 1-(2-dimethylaminoethylamino)-2-methoxy-4-methyl-thioxanthen-9-one

• Inchi： 1S/C19H22N2O2S/c1-12-11-14(23-4)17(20-9-10-21(2)3)16-18(22)13-7-5-6-8-15(13)24-19(12)16/h5-8,11,20H,9-10H2,1-4H3
• InChI Key： NNLKMQJWJGRZDP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2=C1C(C)=CC(=C2NCCN(C)C)OC)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes